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Compound of Interest

Compound Name: 4-Bromobenzoic acid

Cat. No.: B042806

For Immediate Implementation by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Bromobenzoic acid, ensuring the safety of researchers, scientists, and drug development
professionals, while maintaining compliance with environmental regulations. The following
procedural guidance is designed to directly address operational questions concerning the
handling and disposal of this chemical.

I. Quantitative Data and Hazard Identification

4-Bromobenzoic acid is a solid substance that is harmful if swallowed, causes skin and
serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to handle this
chemical with appropriate safety measures in a well-ventilated area.[1][2]
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Property Value Source

CAS Number 586-76-5 [4]

Molecular Formula C7HsBrO: [4]

Molecular Weight 201.02 g/mol [5]
White to light yellow powder or

Appearance [6]
crystal

Melting Point 255 °C [6]
H302, H315, H319, H335,

GHS Hazard Statements H402 [1]

Il. Experimental Protocols for Safe Disposal

The recommended procedure for the disposal of 4-Bromobenzoic acid is based on standard
practices for halogenated organic waste. Adherence to these steps is critical for ensuring
personnel safety and environmental protection.

A. Personal Protective Equipment (PPE)

Before handling 4-Bromobenzoic acid, all personnel must be equipped with the following
PPE:[2][7]

Eye Protection: Chemical safety goggles or a face shield.[2][8]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before
use and disposed of properly after.[2]

» Body Protection: A lab coat or other protective clothing to prevent skin contact.[8]

o Respiratory Protection: In case of insufficient ventilation or the creation of dust, a NIOSH-
approved respirator with a particle filter should be used.[1][7]

B. Waste Collection and Segregation

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/pdf/Proper_Disposal_of_Hexyl_4_bromobenzoate_A_Guide_for_Laboratory_Professionals.pdf
https://www.tcichemicals.com/OP/en/p/B0553
https://www.tcichemicals.com/OP/en/p/B0553
https://www.elementalmicroanalysis.com/Downloads/SDS/4-BROMOBENZOIC%20ACID.pdf?y=23
https://www.benchchem.com/product/b042806?utm_src=pdf-body
https://www.benchchem.com/product/b042806?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC148701000&productDescription=4-BROMOBENZOIC+ACID+97%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1490484_EN.htm
https://www.cdhfinechemical.com/images/product/msds/37_607769928_4-BromoBenzoicAcid-CASNO-586-76-5-MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB1490484_EN.htm
https://www.elementalmicroanalysis.com/Downloads/SDS/4-BROMOBENZOIC%20ACID.pdf?y=23
https://www.fishersci.com/store/msds?partNumber=AC148701000&productDescription=4-BROMOBENZOIC+ACID+97%25+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Waste Characterization: 4-Bromobenzoic acid must be treated as halogenated organic
waste.[5] Do not mix it with non-halogenated, aqueous, or solid waste streams.[5]

» Container Selection: Use a designated, closable, and properly labeled waste container.[1][2]
The container should be clearly marked as "Halogenated Organic Waste" and list 4-
Bromobenzoic acid as a component.

o Waste Transfer:

o Solid Form: Carefully transfer the solid acid into the waste container using a clean spatula
or scoop, avoiding the creation of dust.[5]

o Solution: If dissolved in a solvent, pour the solution into the designated liquid halogenated
waste container using a funnel to prevent spills.[5]

» Container Management:

o Do not overfill the waste container; leave at least 10% headspace to accommodate vapor
expansion.[5]

o Keep the container tightly closed when not in use.[1][5]

o Store the waste container in a cool, well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[1][5][7]

C. Spill and Emergency Procedures

o Small Spills: For minor spills, avoid generating dust.[8] Sweep up the material and place it
into a suitable, labeled container for disposal.[2][7][8] The affected area should then be
cleaned.

o Large Spills: In the event of a large spill, evacuate the area immediately.[2] If outside, stay
upwind and away from the danger point.[1] Prevent the material from entering drains or
rivers.[1][2] Contact your institution's Environmental Health and Safety (EHS) department for
assistance.

o First Aid:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[2][8] Seek medical attention.[2][7][8]

o Skin Contact: Wash the affected area immediately with soap and plenty of water.[1][2]
Remove contaminated clothing.[8] If irritation occurs, seek medical advice.[7]

o Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
or oxygen.[2][7] Seek medical attention.[2][7]

o Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[2][3] Immediately call a
poison center or doctor.[1]

D. Final Disposal

The ultimate disposal of 4-Bromobenzoic acid waste must be conducted by a licensed and
specialized disposal company.[2] Arrange for the collection of the labeled waste container
through your institution's EHS department.[5] One approved disposal method is to dissolve the
material in a combustible solvent and incinerate it in a chemical scrubber.[2] It is imperative to
adhere to all local, regional, and national regulations regarding chemical waste disposal.[1][7]

lll. Disposal Workflow Visualization

The following diagram illustrates the logical steps for the proper disposal of 4-Bromobenzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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